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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546

Lubeck, 1844 — In a pivotal moment for organic chemistry, Hermann Fehling reported the first
successful synthesis of benzonitrile (CeHsCN), a compound that would become a cornerstone
in the synthesis of various pharmaceuticals and dyes. Fehling's method, elegant in its
simplicity, involved the thermal dehydration of ammonium benzoate. This seminal work,
published in Annalen der Chemie und Pharmacie, not only introduced a new compound but
also helped to solidify the understanding of the nitrile functional group.

This technical guide provides a detailed examination of Fehling's initial synthesis, drawing upon
his original publication, "Ueber die Zersetzung des benzoésauren Ammoniaks durch die
Warme" (On the decomposition of ammonium benzoate by heat). We will explore the
experimental protocol, the underlying chemical principles, and the analytical methods of the era
used to characterize this novel substance.

Core Reaction and Stoichiometry

Fehling's synthesis is a classic example of a dehydration reaction, where a molecule of water is
eliminated from the starting material. The overall reaction proceeds in two conceptual stages:
the formation of benzamide from ammonium benzoate, followed by the dehydration of
benzamide to benzonitrile.

Table 1: Reactants and Products
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Molar Mass ( g/mol

Compound Name Chemical Formula | Role
Ammonium Benzoate CeHsCOONHa4 139.15 Reactant
Benzamide CsHsCONH:2 121.14 Intermediate
Benzonitrile CeHsCN 103.12 Product
Water H20 18.02 Byproduct

Experimental Protocol

Based on Fehling's 1844 publication, the experimental procedure for the synthesis of
benzonitrile can be outlined as follows. It is important to note that the equipment and
techniques of the mid-19th century were rudimentary compared to modern standards.

Preparation of Ammonium Benzoate

The starting material, ammonium benzoate, was prepared by neutralizing benzoic acid with
ammonia. While Fehling's paper does not provide a detailed procedure for this step, it was a
common and well-understood reaction at the time.

o Neutralization: Benzoic acid was dissolved in aqueous ammonia until the solution was

neutral.

o Evaporation: The resulting solution of ammonium benzoate was carefully evaporated to
dryness to obtain the solid salt.

Thermal Decomposition of Ammonium Benzoate

The core of the synthesis lies in the carefully controlled heating of the prepared ammonium
benzoate.

o Apparatus: The solid ammonium benzoate was placed in a retort, a type of glassware with a
long, downward-pointing neck, which served as a simple distillation apparatus.

e Heating: The retort was gently heated over a flame. The exact temperature was not specified
in the original publication, as precise temperature control was not readily available. The
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heating was likely controlled by observing the physical changes in the reactant and the rate
of distillation.

« Distillation: As the ammonium benzoate was heated, it decomposed, and a liquid product,
benzonitrile, distilled over along with water. This distillate was collected in a receiving flask.

 Purification: The collected distillate consisted of two layers: an upper oily layer of
benzonitrile and a lower agueous layer. The benzonitrile was separated from the water.
Further purification, as was common in that era, would have likely involved washing with a
drying agent and subsequent redistillation to obtain a purer product.

Table 2: Key Experimental Parameters (from Fehling's 1844 publication)

Parameter Value/Description

Reactant Ammonium Benzoate

Apparatus Retort

Heating Method Direct flame

Temperature Not explicitly stated; sufficient for distillation
Reaction Time Not explicitly stated; until distillation ceased
Product Benzonitrile (oily liquid)

o Separation from water, likely followed by drying
Purification —
and redistillation

Yield Not quantitatively reported in the original paper

Reaction Pathway and Logical Relationships

The thermal decomposition of ammonium benzoate to benzonitrile can be visualized as a two-
step process. First, the salt loses a molecule of water to form the intermediate, benzamide.
Upon further heating, benzamide is dehydrated to yield the final product, benzonitrile.
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Caption: Reaction pathway from ammonium benzoate to benzonitrile.

Experimental Workflow

The logical flow of Fehling's experiment, from starting materials to the final product, can be
represented as a straightforward workflow.
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Caption: Experimental workflow for Fehling's benzonitrile synthesis.

Conclusion

Hermann Fehling's 1844 synthesis of benzonitrile from ammonium benzoate was a landmark
achievement in organic chemistry. Although the experimental techniques of the time lacked the
precision of modern methods, his work laid the foundation for the study of nitriles and their
reactions. The thermal dehydration of ammonium salts of carboxylic acids proved to be a
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viable, albeit historically significant, route to the formation of the carbon-nitrogen triple bond.
This foundational research paved the way for the development of more efficient and scalable
methods for nitrile synthesis that are indispensable in the chemical and pharmaceutical
industries today.

 To cite this document: BenchChem. [Hermann Fehling's Landmark Synthesis of Benzonitrile:
A Technical Deep Dive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105546#hermann-fehling-s-initial-synthesis-of-
benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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